Cas no 807343-05-1 (4-(propylamino)methylbenzonitrile)

• Product name: 4-(propylamino)methylbenzonitrile
• CAS No: 807343-05-1
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD09946920
• CID: 1803839
• PubChem ID: 24707391

4-(propylamino)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(propylamino)methyl]-
• SCHEMBL15831741
• AKOS000194501
• 807343-05-1
• 4-(propylaminomethyl)benzonitrile
• 4-[(propylamino)methyl]benzonitrile
• EN300-32213
• Z123980064
• G21550
• 4-(propylamino)methylbenzonitrile

• MDL： MFCD09946920
• Inchi： InChI=1S/C11H14N2/c1-2-7-13-9-11-5-3-10(8-12)4-6-11/h3-6,13H,2,7,9H2,1H3
• InChI Key： WVMJPCSZNOQIAJ-UHFFFAOYSA-N
• SMILES： CCCNCC1=CC=C(C=C1)C#N

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines